Cas no 1896044-02-2 (2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid)

2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid is a benzofuran derivative with a carboxylic acid functional group, offering versatility in synthetic organic chemistry. Its fused heterocyclic structure provides a rigid scaffold, making it valuable for constructing pharmacologically active compounds or functional materials. The acetic acid moiety allows for further derivatization via esterification, amidation, or other coupling reactions, enhancing its utility as an intermediate. The methyl group on the dihydrobenzofuran ring contributes to steric and electronic modulation, influencing reactivity and selectivity in target applications. This compound is particularly relevant in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and potential for hydrogen bonding.
2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid structure
1896044-02-2 structure
Product Name:2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid
CAS No:1896044-02-2
MF:C11H12O3
MW:192.211183547974
CID:6220853
PubChem ID:117203462
Update Time:2025-06-08

2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28360706
    • 2-(3-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid
    • 1896044-02-2
    • 2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid
    • Inchi: 1S/C11H12O3/c1-7-6-14-10-3-2-8(4-9(7)10)5-11(12)13/h2-4,7H,5-6H2,1H3,(H,12,13)
    • InChI Key: QUHSPKOLAYNJAS-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(CC(=O)O)=CC=2C(C)C1

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.5Ų

2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid Pricemore >>

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Additional information on 2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid

Comprehensive Overview of 2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid (CAS No. 1896044-02-2)

2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid (CAS No. 1896044-02-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of the acetic acid moiety in its structure enhances its potential for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzofuran-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid for its potential anti-inflammatory and antioxidant properties. These attributes align with current trends in healthcare, where natural and synthetic antioxidants are being explored for their ability to combat oxidative stress, a key factor in aging and chronic diseases.

The compound's unique structure, featuring a dihydrobenzofuran core, also makes it a candidate for studying central nervous system (CNS) disorders. With the growing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are investigating benzofuran derivatives for their neuroprotective effects. This has led to increased searches for "benzofuran CNS applications" and "dihydrobenzofuran synthesis" in academic and industrial databases.

From a synthetic perspective, 2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid is often synthesized via Pd-catalyzed coupling reactions or cyclization techniques. These methods are frequently discussed in forums and research papers, reflecting the compound's relevance in modern organic chemistry. Its CAS No. 1896044-02-2 serves as a critical identifier for researchers sourcing high-purity samples for their studies.

Another area of interest is the compound's potential role in sustainable agriculture. As the agrochemical industry shifts toward eco-friendly solutions, benzofuran derivatives are being evaluated for their pesticidal and herbicidal activities. This aligns with global searches for "green agrochemicals" and "biodegradable pesticides," highlighting the compound's versatility.

In conclusion, 2-(3-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid (CAS No. 1896044-02-2) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its structural features and biological potential make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and sustainability.

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